molecular formula C25H19N5O3 B11668632 2-{[1-(4-Ethylphenyl)-3,5-dioxo-4-pyrazolidinylidene]methyl}-1-hydroxy-3-methylpyrido[1,2-a]benzimidazole-4-carbonitrile

2-{[1-(4-Ethylphenyl)-3,5-dioxo-4-pyrazolidinylidene]methyl}-1-hydroxy-3-methylpyrido[1,2-a]benzimidazole-4-carbonitrile

Cat. No.: B11668632
M. Wt: 437.4 g/mol
InChI Key: FIIPNDHCBNUKHW-ATVHPVEESA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

The compound “2-{[1-(4-ETHYLPHENYL)-3,5-DIOXOTETRAHYDRO-4H-PYRAZOL-4-YLIDEN]METHYL}-1-HYDROXY-3-METHYLPYRIDO[1,2-A][1,3]BENZIMIDAZOL-4-YL CYANIDE” is a complex organic molecule that features multiple functional groups, including a pyrazole ring, a benzimidazole ring, and a cyanide group. Such compounds are often of interest in medicinal chemistry and materials science due to their potential biological activities and unique chemical properties.

Properties

Molecular Formula

C25H19N5O3

Molecular Weight

437.4 g/mol

IUPAC Name

(2Z)-2-[[2-(4-ethylphenyl)-3-hydroxy-5-oxo-1H-pyrazol-4-yl]methylidene]-3-methyl-1-oxopyrido[1,2-a]benzimidazole-4-carbonitrile

InChI

InChI=1S/C25H19N5O3/c1-3-15-8-10-16(11-9-15)30-25(33)18(23(31)28-30)12-17-14(2)19(13-26)22-27-20-6-4-5-7-21(20)29(22)24(17)32/h4-12,33H,3H2,1-2H3,(H,28,31)/b17-12-

InChI Key

FIIPNDHCBNUKHW-ATVHPVEESA-N

Isomeric SMILES

CCC1=CC=C(C=C1)N2C(=C(C(=O)N2)/C=C\3/C(=C(C4=NC5=CC=CC=C5N4C3=O)C#N)C)O

Canonical SMILES

CCC1=CC=C(C=C1)N2C(=C(C(=O)N2)C=C3C(=C(C4=NC5=CC=CC=C5N4C3=O)C#N)C)O

Origin of Product

United States

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of this compound likely involves multiple steps, starting from simpler precursors. A typical synthetic route might include:

    Formation of the Pyrazole Ring: This could be achieved through the reaction of a 1,3-diketone with hydrazine or a substituted hydrazine.

    Formation of the Benzimidazole Ring: This might involve the condensation of o-phenylenediamine with a carboxylic acid or its derivatives.

    Coupling of the Rings: The pyrazole and benzimidazole rings could be coupled through a series of reactions involving halogenation and nucleophilic substitution.

    Introduction of the Cyanide Group: This could be done through a nucleophilic substitution reaction using a cyanide source such as sodium cyanide.

Industrial Production Methods

Industrial production of such complex molecules often involves optimization of the synthetic route to maximize yield and minimize costs. This might include the use of catalysts, high-throughput screening of reaction conditions, and continuous flow chemistry techniques.

Chemical Reactions Analysis

Types of Reactions

    Oxidation: The compound might undergo oxidation reactions, particularly at the hydroxy and methyl groups.

    Reduction: Reduction reactions could target the carbonyl groups in the pyrazole ring.

    Substitution: The cyanide group could be involved in nucleophilic substitution reactions.

Common Reagents and Conditions

    Oxidizing Agents: Potassium permanganate, chromium trioxide.

    Reducing Agents: Sodium borohydride, lithium aluminum hydride.

    Nucleophiles: Sodium cyanide, potassium cyanide.

Major Products

The major products of these reactions would depend on the specific conditions and reagents used. For example, oxidation might yield carboxylic acids, while reduction could produce alcohols or amines.

Scientific Research Applications

Chemistry

The compound could be used as a building block for the synthesis of more complex molecules or as a ligand in coordination chemistry.

Biology

In biological research, such compounds might be investigated for their potential as enzyme inhibitors or receptor agonists/antagonists.

Medicine

Medicinal chemistry applications could include the development of new pharmaceuticals, particularly if the compound exhibits bioactivity against specific targets.

Industry

In industry, the compound might be used in the development of new materials, such as polymers or dyes, due to its unique structural features.

Mechanism of Action

The mechanism of action would depend on the specific biological or chemical context. For example, if the compound acts as an enzyme inhibitor, it might bind to the active site of the enzyme and prevent substrate binding. The molecular targets and pathways involved would need to be elucidated through experimental studies.

Comparison with Similar Compounds

Similar Compounds

    1-(4-Ethylphenyl)-3,5-dioxotetrahydro-4H-pyrazole: Similar pyrazole structure.

    1-Hydroxy-3-methylpyrido[1,2-a][1,3]benzimidazole: Similar benzimidazole structure.

Uniqueness

The uniqueness of the compound lies in its combination of functional groups and rings, which might confer unique chemical and biological properties not found in simpler analogs.

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.